Cas no 76712-84-0 (3-(1,3-benzoxazol-2-yl)-1-propanamine)

• Product Name: 3-(1,3-benzoxazol-2-yl)-1-propanamine
• CAS No: 76712-84-0
• MF: C₁₀H₁₃ClN₂O
• MW: 212.676021337509
• MDL: MFCD10689315
• CID: 1067660
• PubChem ID: 54759016
• Update Time: 2025-04-20

3-(1,3-benzoxazol-2-yl)-1-propanamine Chemical and Physical Properties

Names and Identifiers

• 3-(Benzo[d]oxazol-2-yl)propan-1-amine hydrochloride
• [3-(1,3-Benzoxazol-2-yl)propyl]amine hydrochloride
• 3-(Benzo[d]oxazol-2-yl)propan-1-aminehydrochloride
• BS-38472
• 76712-84-0
• FT-0683139
• AKOS015894557
• 3-(1,3-benzoxazol-2-yl)propan-1-amine;hydrochloride
• ALBB-012414
• 3-(1,3-benzoxazol-2-yl)-1-propanamine

• MDL： MFCD10689315
• Inchi： 1S/C10H12N2O.ClH/c11-7-3-6-10-12-8-4-1-2-5-9(8)13-10;/h1-2,4-5H,3,6-7,11H2;1H
• InChI Key： STFABMGASHAZIE-UHFFFAOYSA-N
• SMILES： Cl.O1C2C=CC=CC=2N=C1CCCN

Computed Properties

• Exact Mass: 212.0716407g/mol
• Monoisotopic Mass: 212.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų

3-(1,3-benzoxazol-2-yl)-1-propanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)